Cas no 98997-01-4 ((1H-Benzoimidazol-2-ylmethyl)-methylamine)

(1H-Benzoimidazol-2-ylmethyl)-methylamine structure
98997-01-4 structure
Product Name:(1H-Benzoimidazol-2-ylmethyl)-methylamine
CAS No:98997-01-4
MF:C9H11N3
MW:161.203741312027
MDL:MFCD06738854
CID:802170
PubChem ID:3159692
Update Time:2025-04-19

(1H-Benzoimidazol-2-ylmethyl)-methylamine Chemical and Physical Properties

Names and Identifiers

    • (1H-BENZOIMIDAZOL-2-YLMETHYL)-METHYL-AMINE
    • (1H-benzo[d]imidazol-2-yl)-N-methylmethanamine
    • (1H-BENZOIMIDAZOL-2-YLMETHYL)METHYLAMINE,
    • 1-(1H-benzimidazol-2-yl)-N-methylmethanamine
    • 1H-Benzimidazole-2-methanamine,N-methyl-
    • (1H-1,3-benzodiazol-2-ylmethyl)(methyl)amine
    • (1H-Benzimidazol-2-ylmethyl)-methyl-amin
    • (1H-benzimidazol-2-ylmethyl)-methyl-amine
    • (1H-benzimidazol-2-ylmethyl)methylamine(SALTDATA: 2HCl)
    • (benzimidazol-2-ylmethyl)methylamine
    • 1-(1H-benzimidazol-2-yl)-N-methyl-methanamine
    • 1-(1H-benzo[d]imidazol-2-yl)-N-methylmethanamine
    • 2-(methylaminomethyl)benzimidazole
    • N-(1H-benzimidazol-2-ylmethyl)-N-methylamine
    • AM804632
    • AS-39506
    • AKOS000152483
    • DTXSID90390240
    • BB 0219575
    • (2-PHENYL-4-THIOPHEN-2-YL-THIAZOL-5-YL)-ACETICACID
    • CS-0186211
    • AB00638202-05
    • EN300-57588
    • 98997-01-4
    • FT-0647906
    • (1H-benzimidazol-2-ylmethyl)methylamine
    • SCHEMBL336412
    • MFCD06738854
    • [(1H-1,3-benzodiazol-2-yl)methyl](methyl)amine
    • A845940
    • AB28044
    • CHEMBL1617049
    • 1H-BENZIMIDAZOLE-2-METHANAMINE, N-METHYL-
    • DOHYOMCAAAAAMG-UHFFFAOYSA-N
    • DA-00046
    • (1H-Benzoimidazol-2-ylmethyl)methylamine
    • STL164020
    • (1H-Benzoimidazol-2-ylmethyl)-methylamine
    • MDL： MFCD06738854
    • Inchi： 1S/C9H11N3/c1-10-6-9-11-7-4-2-3-5-8(7)12-9/h2-5,10H,6H2,1H3,(H,11,12)
    • InChI Key： DOHYOMCAAAAAMG-UHFFFAOYSA-N
    • SMILES： N1C2C=CC=CC=2N=C1CNC

Computed Properties

  • Exact Mass: 161.09500
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.7A^2

Experimental Properties

  • Density: 1.178
  • Boiling Point: 363°C at 760 mmHg
  • Flash Point: 173.3°C
  • Refractive Index: 1.648
  • PSA: 40.71000
  • LogP: 1.67320

(1H-Benzoimidazol-2-ylmethyl)-methylamine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

(1H-Benzoimidazol-2-ylmethyl)-methylamine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1H-Benzoimidazol-2-ylmethyl)-methylamine Pricemore >>

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